![molecular formula C8H16N2 B102810 2-(Diethylamino)butanenitrile CAS No. 16250-35-4](/img/structure/B102810.png)
2-(Diethylamino)butanenitrile
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Overview
Description
2-(Diethylamino)butanenitrile is a chemical compound with the molecular formula C8H16N2 . It has a molecular weight of 140.23 g/mol . The IUPAC name for this compound is 2-(diethylamino)butanenitrile .
Synthesis Analysis
While specific synthesis methods for 2-(Diethylamino)butanenitrile were not found, similar compounds have been synthesized through various methods. For instance, random copolymers of 2-hydroxy ethyl methacrylate (HEMA), and diethyl amino ethyl methacrylate (DEAEM) were synthesized at high conversions by photoinitiation .Molecular Structure Analysis
The molecular structure of 2-(Diethylamino)butanenitrile includes a nitrile group (-C#N) and a diethylamino group (-N(C2H5)2) . The InChI string representation of the molecule isInChI=1S/C8H16N2/c1-4-8(7-9)10(5-2)6-3/h8H,4-6H2,1-3H3
. Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(Diethylamino)butanenitrile include a molecular weight of 140.23 g/mol, a computed XLogP3-AA value of 1.7, and a topological polar surface area of 27 Ų . It has a rotatable bond count of 4 .Scientific Research Applications
Synthesis of Indolizinium and Quinolizinium Salts
2-(Diethylamino)butanenitrile: is used in the synthesis of indolizinium and quinolizinium salts . These salts are formed through a cyclization-N-dealkylation process when reacted with ethyl chloroformate . These compounds have potential applications in the development of new pharmaceuticals due to their structural similarity to biologically active alkaloids.
High-Performance Liquid Chromatography (HPLC)
This compound is also utilized in analytical chemistry, particularly in HPLC methods for the determination of related substances in pharmaceutical formulations . Its properties allow for effective separation and quantification, which is crucial for quality control and ensuring the safety and efficacy of pharmaceutical products.
Spectral Data Collection
The compound’s spectral data are valuable for researchers in the field of spectroscopy. It helps in the identification and characterization of substances through techniques like NMR , IR , and mass spectrometry . Accurate spectral data contribute to the understanding of molecular structures and behaviors .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Nitriles, in general, are known to undergo various reactions, including reduction to amines and hydrolysis to carboxylic acids . These reactions suggest that the compound could interact with a variety of biological targets.
Mode of Action
Nitriles can undergo nucleophilic attack by various biological nucleophiles, leading to the formation of a variety of products . For instance, nitriles can be reduced to primary amines using lithium aluminum hydride .
Biochemical Pathways
The conversion of nitriles to amines or carboxylic acids could potentially impact various biochemical pathways, including those involving these functional groups .
Pharmacokinetics
The physicochemical properties of the compound, such as its molecular weight and structure , would likely influence its pharmacokinetic properties.
Result of Action
The compound has been studied for its potential use in co2 capture, suggesting it may interact with co2 in the environment .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Diethylamino)butanenitrile. For instance, the compound’s use in CO2 capture suggests that its efficacy may be influenced by the presence and concentration of CO2 in the environment .
properties
IUPAC Name |
2-(diethylamino)butanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-4-8(7-9)10(5-2)6-3/h8H,4-6H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZEWMPTWEWTXOY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)N(CC)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70341553 |
Source
|
Record name | 2-(Diethylamino)butanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70341553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Diethylamino)butanenitrile | |
CAS RN |
16250-35-4 |
Source
|
Record name | 2-(Diethylamino)butanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70341553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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